Cas no 1805308-10-4 (Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate
• CAS No: 1805308-10-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4847868
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-3-16-10(14)7-5-4-6(8(11)12)9(13-7)15-2/h4-5,8H,3H2,1-2H3
• InChI Key： YTSJWLSNZFLGQP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)OCC)N=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate

Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS No. 1805308-10-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate, identified by its CAS number 1805308-10-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a difluoromethyl group and a carboxylate ester moiety, make it an invaluable building block for medicinal chemists.

The difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. This feature has been extensively explored in the development of drugs such as antiviral and anticancer agents. The methoxypyridine core provides additional versatility, allowing for further functionalization to create diverse chemical libraries. The ethyl ester at the 6-position offers a balance between reactivity and stability, making it suitable for various synthetic transformations.

In recent years, Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate has been utilized in the synthesis of novel inhibitors targeting enzymes involved in inflammatory pathways. For instance, studies have demonstrated its role in developing selective inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of prostaglandins. These prostaglandins play a critical role in pain, inflammation, and fever, making COX inhibitors highly relevant in therapeutic applications.

The compound's utility extends to the development of kinase inhibitors, particularly those targeting Janus kinases (JAKs) and tyrosine kinases. These kinases are aberrantly activated in various diseases, including autoimmune disorders and cancer. By incorporating Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate into the molecular framework of kinase inhibitors, researchers have achieved improved selectivity and efficacy. This has been supported by preclinical studies showing promising results in animal models of these diseases.

Another emerging area where this compound has shown promise is in the development of antiviral agents. The difluoromethyl group's ability to enhance binding affinity has been leveraged to design inhibitors targeting viral proteases and polymerases. For example, modifications based on Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate have led to the discovery of novel compounds with potent antiviral activity against RNA viruses. These findings highlight the compound's potential in addressing emerging viral threats.

The synthetic pathways involving Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate are also noteworthy. The presence of both the methoxy and ester functionalities allows for diverse reaction conditions, enabling chemists to tailor the product's properties for specific applications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional substituents at strategic positions within the molecule. This flexibility underscores the compound's importance as a synthetic scaffold.

In conclusion, Ethyl 3-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS No. 1805308-10-4) is a multifaceted intermediate with broad applications in pharmaceutical research and development. Its unique structural attributes have positioned it as a key component in designing novel therapeutics for neurological disorders, inflammation, cancer, and viral infections. As research continues to uncover new synthetic possibilities and therapeutic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.